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Compound of Interest

Compound Name: Eleutheroside C

Cat. No.: B100360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eleutheroside C is a glycoside found as a constituent of several medicinal plants, including

Eleutherococcus senticosus (Siberian Ginseng), Polianthes tuberosa, and Eleutherine bulbosa.

[1] While the broader class of eleutherosides, particularly Eleutherosides B and E, have been

the subject of extensive research for their diverse pharmacological effects, Eleutheroside C
remains one of the lesser-studied compounds in this family. This technical guide synthesizes

the currently available, albeit limited, scientific information on the biological activities of

Eleutheroside C. It aims to provide a clear overview of what is known and to highlight the

significant knowledge gaps that present opportunities for future research.

Chemically, Eleutheroside C has been identified as ethyl α-D-galactoside.[1][2] Its presence

has been confirmed in various plant extracts, often alongside other more abundant

eleutherosides.[3]
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Figure 1: Identification and sources of Eleutheroside C.

Predicted Biological Activities
Current understanding of the biological activities of Eleutheroside C is primarily based on

computational and network pharmacology studies, which predict potential therapeutic effects

based on interactions with biological targets. Direct experimental validation of these predicted

activities for the isolated Eleutheroside C is largely lacking.

Anti-Cancer Potential
Network pharmacology studies have identified Eleutheroside C as a potential bioactive

compound in the context of cancer.

Breast Cancer: In a study on Eleutherine bulbosa, Eleutheroside C was one of four

compounds identified with a high relevance score for targeting genes associated with breast

cancer.[4] The study predicted that Eleutheroside C interacts with several cytochrome P450

enzymes, including CYP3A4, CYP2C9, CYP2C19, and CYP1A2, as well as Peptidylprolyl

Isomerase G (PPIG).[4] However, the study proceeded to experimentally validate the effects

of the whole extract and another compound, resveratrol, not Eleutheroside C specifically.[4]
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Lung Cancer: Another network pharmacology study focusing on Eleutherine bulbosa for the

treatment of lung cancer also identified Eleutheroside C as one of the potentially active

compounds.[5] This study, similar to the breast cancer research, used computational

methods to predict interactions but did not provide experimental data on the effects of

isolated Eleutheroside C.[5]

It is crucial to emphasize that these findings are predictive and require experimental verification

to confirm any anti-cancer activity of Eleutheroside C.

Contextualizing with Other Eleutherosides
To provide a broader context, it is useful to briefly review the well-documented activities of other

major eleutherosides, which may suggest potential, though unproven, avenues for future

investigation of Eleutheroside C.

Eleutheroside B (Syringin): This compound has demonstrated a range of activities including

neuroprotective, anti-inflammatory, anti-fatigue, and anti-diabetic effects.[6][7] It has been

shown to alleviate oxidative stress and neuroinflammation by inhibiting the JAK2/STAT3

signaling pathway in a model of high-altitude cerebral edema.[7]

Eleutheroside E: This lignan has been extensively studied for its immunomodulatory, anti-

inflammatory, and neuroprotective properties.[6] It has been shown to ameliorate insulin

resistance in type 2 diabetic mice by enhancing glucose uptake and regulating glucose

metabolism.[8][9] In the context of cancer, Eleutheroside E has been found to have an anti-

tumor role in cervical cancer by inhibiting the PI3K pathway and reprogramming metabolic

responses.[10]

Quantitative Data
There is a notable absence of quantitative data, such as IC50 or EC50 values, for the biological

activities of isolated Eleutheroside C in the current scientific literature. The available

quantitative data primarily pertains to Eleutherosides B and E.

Experimental Protocols
Detailed experimental protocols specifically designed to investigate the biological activities of

Eleutheroside C are not available in published literature. Research has focused on the crude
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extracts of plants containing Eleutheroside C or on other, more abundant eleutherosides.

Conclusion and Future Directions
The current body of scientific knowledge on the specific biological activities of Eleutheroside C
is exceptionally limited. While network pharmacology studies suggest potential anti-cancer

properties, these predictions await experimental validation. The lack of in vitro and in vivo

studies on the isolated compound means there is no concrete evidence for its mechanisms of

action, no quantitative data on its efficacy, and no established experimental protocols for its

study.

This significant knowledge gap underscores the need for further research. Future studies

should focus on:

Isolation and Purification: Developing efficient methods for isolating pure Eleutheroside C to

enable targeted biological assays.

In Vitro Screening: Assessing the cytotoxic, anti-inflammatory, neuroprotective, and

immunomodulatory effects of isolated Eleutheroside C in relevant cell-based models.

Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways

modulated by Eleutheroside C if any biological activity is observed.

In Vivo Studies: Validating any promising in vitro findings in appropriate animal models to

understand its physiological effects, pharmacokinetics, and safety profile.

For researchers and drug development professionals, Eleutheroside C represents an

unexplored component of a well-known medicinal plant family, holding potential for new

therapeutic discoveries. However, significant foundational research is required to move from

computational prediction to substantiated biological activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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